Cas no 162616-56-0 (5H,9H-5a,6a-Ethanopyrrolo[1'',2'':1',7']azepino[4',5':2,3]cycloprop[1,2-b]indole-5-carboxylicacid, 5b,6,11,12-tetrahydro-2-methoxy-9-oxo-, methyl ester,(5aR,5bS,6aR,12aR)-rel-(-)- (9CI))

• Product Name: 5H,9H-5a,6a-Ethanopyrrolo[1'',2'':1',7']azepino[4',5':2,3]cycloprop[1,2-b]indole-5-carboxylicacid, 5b,6,11,12-tetrahydro-2-methoxy-9-oxo-, methyl ester,(5aR,5bS,6aR,12aR)-rel-(-)- (9CI)
• CAS No: 162616-56-0
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 185724
• Update Time: 2024-03-01

5H,9H-5a,6a-Ethanopyrrolo[1'',2'':1',7']azepino[4',5':2,3]cycloprop[1,2-b]indole-5-carboxylicacid, 5b,6,11,12-tetrahydro-2-methoxy-9-oxo-, methyl ester,(5aR,5bS,6aR,12aR)-rel-(-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5H,9H-5a,6a-Ethanopyrrolo[1'',2'':1',7']azepino[4',5':2,3]cycloprop[1,2-b]indole-5-carboxylicacid, 5b,6,11,12-tetrahydro-2-methoxy-9-oxo-, methyl ester,(5aR,5bS,6aR,12aR)-rel-(-)- (9CI)
• 5H,9H-5a,6a-Ethanopyrrolo[1'',2'':1',7']azepino[4',5':2,3]cycloprop[1,2-b]indole-5-carboxylicacid, 5b,6,11,12-tetrahydro-2-me
• (-)-Lundurine A
• 5H,9H-5a,6a-Ethanopyrrolo[1'',2'':1',7']azepino[4',5':2,3]cycloprop[1,2-b]indole-5-carboxylicacid, 5b,6,11,12-tetrahydro-2-methoxy-9-oxo-, methyl ester, (5aa,5bb,6aa,12aR*)-(-)-
• Lundurine A

• Inchi： 1S/C21H22N2O4/c1-26-13-3-4-15-14(11-13)20-9-10-22-17(24)5-6-19(22)7-8-21(20,16(20)12-19)23(15)18(25)27-2/h3-6,11,16H,7-10,12H2,1-2H3/t16-,19+,20-,21+/m0/s1
• InChI Key： KLGUGGCHIYKHRC-NASSWSRMSA-N
• SMILES： N1(C(OC)=O)C2=C(C=C(OC)C=C2)[C@]23CCN4C(=O)C=C[C@@]54CC[C@]12[C@@]3([H])C5

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• XLogP3: 0.961

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines